N-[[4-(4-methylpiperazin-1-yl)sulfonylphenyl]carbamothioyl]-3-phenylpropanamide

• IUPAC Name: N-[[4-(4-methylpiperazin-1-yl)sulfonylphenyl]carbamothioyl]-3-phenylpropanamide
• InChI: InChI=1S/C21H26N4O3S2/c1-24-13-15-25(16-14-24)30(27,28)19-10-8-18(9-11-19)22-21(29)23-20(26)12-7-17-5-3-2-4-6-17/h2-6,8-11H,7,12-16H2,1H3,(H2,22,23,26,29)
• InChI Key: JBNGNZXJKKXGOL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)CCC3=CC=CC=C3
• Molecular Formula: C21H26N4O3S2
• Molecular Weight: 446.6 g/mol

Description

“N-[[4-(4-methylpiperazin-1-yl)sulfonylphenyl]carbamothioyl]-3-phenylpropanamide” is a chemical compound with the molecular formula C17H24N4O3S2 and a molecular weight of 396.53.

Molecular Structure Analysis

The molecular structure of this compound includes a sulfonylphenyl group attached to a methylpiperazine group, a carbamothioyl group, and a phenylpropanamide group.

Physical And Chemical Properties Analysis

This compound has a predicted density of 1.385±0.06 g/cm3 and a predicted pKa of 10.18±0.70.

Scientific Research Applications

Metabolism and Anticancer Activity

Studies have investigated the metabolism of related compounds, revealing extensive biotransformation and identifying multiple metabolites with potential therapeutic applications, particularly in anticancer therapy. For instance, one study on the metabolism of 4-methylpiperazine-1-carbodithioc acid 3-cyano-3,3-diphenylpropyl ester hydrochloride (TM208) in rat bile identified nine metabolites, demonstrating the compound's extensive metabolism and potential for in vivo anticancer activity with low toxicity (Jiang et al., 2007).

Pharmacological Evaluation

Research into the pharmacological properties of similar compounds, like N-piperazinylphenyl biphenylcarboxamides and biphenylsulfonamides, has identified potent and selective 5-HT(1B/1D) antagonists, contributing to the understanding of their mechanism of action and potential therapeutic uses (Liao et al., 2000).

Antimicrobial Activity

Novel hybrids of sulfonamide carbamates have been synthesized and evaluated for antimicrobial activities, showing promising results against tested bacteria. This suggests potential applications in developing new antimicrobial agents (Hussein, 2018).

Antibacterial Agents

A series of 4-arylpiperazin-1-yl-3-phenyloxazolidin-2-one derivatives were synthesized and evaluated as antibacterial agents, showing potent in vitro activity but less effectiveness in vivo compared to linezolid, highlighting the importance of further research in this area (Jang et al., 2004).

Anticancer and Antimicrobial Evaluation

Thiophene-2-carboxaldehyde derivatives have been synthesized and shown to possess good antibacterial, antifungal activity, and anticancer properties. Their binding characteristics and pharmacokinetic mechanisms were investigated, contributing to the development of new therapeutic agents (Shareef et al., 2016).